Cas no 1904220-35-4 (3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide)

• Product Name: 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide
• CAS No: 1904220-35-4
• MF: C₂₀H₁₅N₇OS
• MW: 401.444401025772
• CID: 6433341
• PubChem ID: 92127103
• Update Time: 2025-07-02

3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide
• 3-(1H-pyrazol-1-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide
• 1904220-35-4
• F6523-2574
• AKOS025388485
• 3-(1H-pyrazol-1-yl)-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}benzamide
• 3-pyrazol-1-yl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide

• Inchi： 1S/C20H15N7OS/c28-20(14-3-1-4-16(11-14)26-9-2-8-22-26)21-12-19-24-23-18-6-5-17(25-27(18)19)15-7-10-29-13-15/h1-11,13H,12H2,(H,21,28)
• InChI Key： UFUYVXWDYQCLFK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(C3C=CC=C(C=3)N3C=CC=N3)=O)N2N=1

Computed Properties

• Exact Mass: 401.10587930g/mol
• Monoisotopic Mass: 401.10587930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide

Introduction to 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide (CAS No. 1904220-35-4)

3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 1904220-35-4, represents a convergence of multiple heterocyclic systems, including pyrazole, thiophene, and triazolo-bpyridazine moieties. The structural complexity of this compound not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The central scaffold of 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide is built upon a benzamide core, which is flanked by two distinct heterocyclic groups. The 1H-pyrazole ring at the 3-position of the benzamide introduces a nitrogen-rich environment that can engage in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of molecules targeting enzymes and receptors involved in disease pathways. The pyrazole moiety is known for its ability to modulate biological activity through its rigid structure and electron-rich nature.

Adjacent to the pyrazole ring is a more complex unit: 6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl. This moiety combines three heterocyclic rings—thiophene, triazole, and bpyridazine—into a single structural entity. The thiophene ring contributes to the overall lipophilicity of the molecule and can participate in π-stacking interactions with biological targets. The triazolo-bpyridazine component adds another layer of structural complexity and potential for bioactivity modulation. Such fused heterocyclic systems are frequently explored in medicinal chemistry due to their ability to provide multiple binding sites and enhance binding affinity.

The benzamide moiety itself is a well-established pharmacophore in drug design. It serves as an amide linker that can connect different pharmacologically active groups while maintaining solubility and bioavailability. The N-terminal nitrogen of the benzamide can be further functionalized or participate in hydrogen bonding interactions with biological targets. This versatility makes benzamides valuable in designing molecules with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide with biological targets. These studies have highlighted the potential for this compound to interact with enzymes and receptors involved in inflammatory pathways, cancer signaling, and other critical biological processes. The presence of multiple nitrogen-rich heterocycles suggests that this molecule may exhibit multiple mechanisms of action simultaneously.

In the realm of drug discovery, the structural features of 3-(1H-pyrazol-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide make it an attractive candidate for further exploration. The combination of pyrazole, thiophene, triazole, and bpyridazine moieties provides a rich chemical space for interaction with biological targets. Additionally, the benzamide core offers flexibility for further derivatization to optimize pharmacokinetic properties such as solubility and metabolic stability.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by various enzymes and signaling pathways that can be modulated by small molecules. The nitrogen-rich heterocycles in 3-(1H-pyrazol-1-ylyl)-N-{6-(thiophen - 3 - yl) - 1 , 2 , 4 triazolo - 4 , 3 - bipyridazin - 3 - ylmethyl}benzamide suggest that it may interact with enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), or cytokine receptors involved in inflammation.

Another promising application is in oncology research. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and metastasis. Small molecules targeting these pathways have shown significant success as anticancer agents. The structural complexity of 6 -( thiophen - 3 - yl ) - 1 , 2 , 4 triazolo - 4 , 3 - bipyridazin - 3 - ylmethyl}benzamide suggests that it may interfere with key oncogenic pathways by inhibiting target enzymes or disrupting protein-protein interactions.

The synthesis of 1904220 -35 -4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as bromination or methylation to introduce the desired substituents at specific positions on each heterocyclic ring system . Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to construct complex molecular frameworks efficiently .

The pharmacological evaluation of 1904220 -35 -4 has been initiated using both in vitro biochemical assays and cell-based functional studies . Preliminary results indicate that this compound exhibits inhibitory activity against certain target enzymes with IC50 values comparable to known active compounds . Further studies are ongoing to elucidate its mechanism(s) of action , assess its selectivity profile , determine its pharmacokinetic properties , and evaluate its potential for preclinical development .

The development of novel therapeutic agents relies heavily on innovative molecular design strategies . Compounds like 1904220 -35 -4, which combine multiple pharmacologically relevant moieties into a single structural framework , represent an exciting approach toward discovering new medicines . By leveraging computational tools , high-throughput screening technologies , and sophisticated synthetic methodologies , researchers continue to explore untapped chemical space for treating human diseases effectively .